4-Hydroxy-3-nitrophenylisocyanate
Description
4-Hydroxy-3-nitrophenylisocyanate (CAS: Not provided in evidence) is a nitro-substituted phenyl isocyanate derivative characterized by a hydroxyl (-OH) group at the para position and a nitro (-NO₂) group at the meta position relative to the reactive isocyanate (-NCO) group. This compound is primarily used in organic synthesis, particularly in the preparation of ureas, carbamates, and other isocyanate-derived polymers.
Properties
Molecular Formula |
C7H4N2O4 |
|---|---|
Molecular Weight |
180.12 g/mol |
IUPAC Name |
4-isocyanato-2-nitrophenol |
InChI |
InChI=1S/C7H4N2O4/c10-4-8-5-1-2-7(11)6(3-5)9(12)13/h1-3,11H |
InChI Key |
IKBNDMCQWKRJCP-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1N=C=O)[N+](=O)[O-])O |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
- Spectral Data : IR and mass spectrometry for 4-Fluoro-3-nitrophenyl isocyanate confirm characteristic NCO stretching (~2270 cm⁻¹) and nitro group vibrations (~1530 cm⁻¹) . Similar data for 4-Hydroxy-3-nitrophenylisocyanate are absent in the evidence.
- Safety Profiles : Both compounds require stringent handling (e.g., ventilation, protective equipment) due to irritancy risks, though 4-Hydroxy-3-nitrophenylisocyanate’s hydroxyl group may introduce additional oxidative hazards .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
